Cas no 104127-76-6 (Allyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate)

Allyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate Properties

Names and Identifiers

• allyl oxycarbonylmethylene triphenylphosphorane
• prop-2-enyl 2-(triphenyl-λ⁵-phosphanylidene)acetate
• (allyloxycarbonylmethylidene)triphenylphosphorane
• [(allyloxy)carbonyl]methyltriphenylphosphonium ylide
• [(allyloxycarbonyl)methylene]triphenylphosphorane
• Acetic acid,(triphenylphosphoranylidene)-,2-propenyl ester
• Allyl (triphenylphosphoranylidene)acetate
• prop-2-en-1-yl (triphenyl-lambda5-phosphanylidene)acetate
• ALLYL (TRIPHENYLPHOSPHORANYLIDENE)ACETA&
• Allyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate
• Allyl oxycarbonylmethylene triphenylphosphorane, 95 %
• Acetic acid, 2-(triphenylphosphoranylidene)-, 2-propen-1-yl ester
• prop-2-enyl 2-(triphenyl-λ5-phosphanylidene)acetate
• +Expand

• InChIKey： JNQMUMNJRCNSAI-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H21O2P/c1-2-18-25-23(24)19-26(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22/h2-17,19H,1,18H2
• SMILES： C=CCOC(=O)C=P(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 360.12800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Heavy Atom Count: 26
• Complexity: 454
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.51190
• PSA: 36.11000
• Boiling Point: 500.2±43.0 °C at 760 mmHg
• Melting Point: 71-73 °C(lit.)
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 269.5±48.5 °C
• Color/Form: solid
• Solubility: Not determined
• Density: 1.2±0.1 g/cm3

Allyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate Security Information

• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Allyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%